Cas no 2218432-57-4 (2-(chloromethyl)-3-(propan-2-yl)pyridine)

• Product Name: 2-(chloromethyl)-3-(propan-2-yl)pyridine
• CAS No: 2218432-57-4
• MF: C₉H₁₂ClN
• MW: 169.6513
• MDL: MFCD31698753
• CID: 4769701
• PubChem ID: 131699756
• Update Time: 2026-02-26

2-(chloromethyl)-3-(propan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-isopropylpyridine
• 2-(chloromethyl)-3-propan-2-ylpyridine
• D80268
• 2-(chloromethyl)-3-(propan-2-yl)pyridine
• 2218432-57-4
• BS-16541
• AKOS037649087
• EN300-22913584

• MDL： MFCD31698753
• Inchi： 1S/C9H12ClN/c1-7(2)8-4-3-5-11-9(8)6-10/h3-5,7H,6H2,1-2H3
• InChI Key： VUJLPNVRHPOMIR-UHFFFAOYSA-N
• SMILES： ClC([H])([H])C1=C(C([H])=C([H])C([H])=N1)C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 169.0658271g/mol
• Monoisotopic Mass: 169.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9

Additional information on 2-(chloromethyl)-3-(propan-2-yl)pyridine

Introduction to 2-(chloromethyl)-3-(propan-2-yl)pyridine (CAS No. 2218432-57-4)

2-(chloromethyl)-3-(propan-2-yl)pyridine, also known by its CAS number 2218432-57-4, is a versatile organic compound with significant applications in various fields of chemistry. This compound, belonging to the pyridine family, has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The molecule consists of a pyridine ring substituted with a chloromethyl group at the 2-position and an isopropyl group at the 3-position, which imparts distinct chemical reactivity and physical properties.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-(chloromethyl)-3-(propan-2-yl)pyridine. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the production process. These studies highlight the importance of understanding the electronic effects of substituents on the pyridine ring, which influence reactivity and selectivity in chemical transformations.

The structural features of cas no 2218432-57-4 make it an attractive precursor for the synthesis of more complex molecules. For instance, the chloromethyl group can act as a leaving group in substitution reactions, facilitating the introduction of diverse functional groups. Additionally, the isopropyl group at the 3-position provides steric bulk, which can be exploited to control regioselectivity in subsequent reactions.

In terms of applications, cas no 2218432-57-4 has shown promise in drug discovery programs targeting various therapeutic areas. Its ability to form stable complexes with metal ions has led to its use in designing coordination compounds with potential anti-cancer activity. Furthermore, recent studies have demonstrated its utility as a building block for constructing bioactive molecules with improved pharmacokinetic profiles.

The synthesis and characterization of cas no 2218432-57-4 have been extensively documented in recent scientific literature. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These analytical techniques provide valuable insights into the compound's stability and reactivity under different conditions.

In conclusion, cas no 2218432-57-4, or cas no ̃(chloromethyl)-(propan-yl)pyridine, represents a valuable compound with wide-ranging applications in modern chemistry. Its unique properties and synthetic flexibility continue to drive innovative research across multiple disciplines.